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Compound of Interest

Compound Name: NSC 409734

Cat. No.: B8073837

Despite a comprehensive search of scientific literature and chemical databases, the discovery,
synthesis, and biological activity of the compound designated NSC 409734 remain largely
undocumented in publicly accessible sources. This in-depth technical guide aims to consolidate
the limited available information and highlight the significant knowledge gaps surrounding this
chemical entity.

NSC 409734, identified by the Chemical Abstracts Service (CAS) number 40591-65-9, is
chemically known as 2-(2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl)-2-thiopseudourea
hydrobromide. Its molecular formula is C1sH23BrN20sS, with a molecular weight of 487.32
g/mol . While this compound is available from several commercial chemical suppliers,
indicating its synthesis has been achieved, the primary scientific literature detailing its initial
discovery and specific synthetic protocols is conspicuously absent.

Chemical Identity and Structure

Identifier Value
NSC Number 409734
CAS Number 40591-65-9

2-(2,3,4,6-Tetra-O-acetyl-beta-D-

Chemical Name glucopyranosyl)-2-thiopseudourea
hydrobromide

Molecular Formula C15H23BrN20+eS

Molecular Weight 487.32 g/mol
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The structure of NSC 409734 suggests it is a glycosylthiourea derivative. The core of the
molecule is a glucose ring, fully acetylated at the 2, 3, 4, and 6 positions. This sugar moiety is
attached via a sulfur atom to a pseudourea group, which is present as a hydrobromide salt.

Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of NSC 409734 are not
available in the public domain. However, based on its structure, a plausible synthetic route can
be conceptualized.

Conceptual Synthetic Workflow:

¢ To cite this document: BenchChem. [NSC 409734: Unraveling a Chemical Enigma].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8073837#nsc-409734-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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